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Compound of Interest

Compound Name: Daturametelin I

Cat. No.: B1162029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo metabolism of

Daturametelin I, a bioactive withanolide found in the seeds of Datura metel L. The information

presented is based on a pivotal study that elucidated the metabolic fate of this compound in rat

models, offering valuable insights for pharmacology and toxicology studies.

Executive Summary
Daturametelin I undergoes phase I metabolism in rats, primarily through hydroxylation and

methylation reactions. Following oral administration, a total of eight metabolites have been

identified in plasma, urine, and feces. The analytical method of choice for identifying these

metabolites is Ultra-Performance Liquid Chromatography coupled with Electrospray Ionization

Quadrupole Time-of-Flight Mass Spectrometry (UPLC/ESI/qTOF-MS). A notable metabolite,

daturametelin L, was identified as a new methylated compound. This guide details the

experimental protocols used for these findings, presents the quantitative data in a structured

format, and visualizes the metabolic pathways and experimental workflow.

Experimental Protocols
The in vivo metabolism of Daturametelin I was investigated using the following detailed

experimental protocol, as described by Xu et al. (2018).[1][2][3][4][5]
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Animal Model: Male Sprague-Dawley rats were used for the study.

Acclimatization: The animals were acclimatized for a week under standard laboratory

conditions (25°C, 60 ± 5% humidity) with a 12-hour light/dark cycle and free access to food

and water.[1] All animals were fasted for 12 hours before the experiment.[1]

Drug Preparation: Pure Daturametelin I was suspended in a 1% carboxy-methyl cellulose

sodium solution to a concentration of 2 mg/mL.[1][2]

Administration: The Daturametelin I suspension was administered orally to the rats at a

dosage of 20 mg/kg.[1][2][4] Control animals received an equivalent volume of normal saline.

[1][2]

Sample Collection
Housing: After administration, rats were housed in metabolic cages to allow for the separate

collection of urine and feces.[1]

Plasma: Blood samples were collected into heparinized tubes from the suborbital sinus at

specified time points.[1] Plasma was separated by centrifugation.

Urine and Feces: Urine and fecal samples were collected over a 24-hour period.[1]

Sample Preparation
Plasma: Plasma samples were deproteinized by adding methanol, vortexing, and

centrifuging. The supernatant was filtered through a 0.22-µm membrane.[1]

Urine: Urine samples were centrifuged, and the supernatant was diluted with methanol

before filtration.

Feces: Fecal samples were homogenized with methanol, sonicated, and centrifuged. The

supernatant was then filtered.

Analytical Method: UPLC/ESI/qTOF-MS
Instrumentation: An Acquity UPLC system coupled to a Waters Q-TOF Premier mass

spectrometer with an electrospray ionization (ESI) source was used.[1]
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Chromatographic Separation: A Waters Acquity UPLC BEH C18 column was used for

separation.[1] The mobile phase consisted of a gradient of acetonitrile and water (containing

formic acid).

Mass Spectrometry: The mass spectrometer was operated in the positive ion mode. The full

scan MS data was acquired over a mass-to-charge ratio (m/z) range of 100–1000.[6] The

optimized parameters included a capillary voltage of 3.5 kV, a sample cone voltage of 30 V,

and a source temperature of 100°C.[6]

Data Analysis: Data was acquired and processed using MassLynx V4.1 software.[1][6]

Quantitative Data Summary
The following table summarizes the identified metabolites of Daturametelin I in rat plasma,

urine, and feces. The parent compound is denoted as '2'.
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Metab
olite ID

Retenti
on
Time
(min)

Molec
ular
Formul
a

Obser
ved
[M+H]+
(m/z)

Calcul
ated
[M+H]+
(m/z)

Mass
Error
(ppm)

Plasm
a

Urine Feces

2 14.88
C34H4

6O9

600.319

5

600.319

1
0.7 + ++ ++

2-M1 4.42
C40H5

6O15

777.370

1

777.369

2
1.2 ++ + +

2-M2 4.54
C34H4

6O12S

680.284

2

680.283

7
0.7 + + -

2-M3 5.04
C40H5

6O15

777.370

1

777.369

2
1.2 ++ + +

2-M4 8.02
C35H4

8O9

614.335

2

614.334

7
0.8 + + +

2-M5* 8.24
C35H4

8O9

614.335

2

614.334

7
0.8 ++ ++ ++

2-M6 8.76
C34H4

4O9

598.303

9

598.303

4
0.8 - + +

2-M7 12.34
C28H3

6O5

453.264

3

453.263

5
1.8 - + +

2-M8 13.02
C28H3

4O5

451.248

6

451.247

9
1.6 - + +

*2-M5 (daturametelin L): Identified as a new compound.[1][2][4]

Abundance: ++ detected at high abundance; + detected; – not detected.[2]

Data adapted from Xu et al., 2018.[1]
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Caption: Experimental workflow for the in vivo metabolism study of Daturametelin I in rats.

Proposed Metabolic Pathway of Daturametelin I
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Caption: Proposed metabolic pathways for Daturametelin I in rats.

Conclusion
The in vivo metabolism of Daturametelin I in rats involves a series of biotransformation

reactions, primarily hydroxylation and methylation, leading to the formation of multiple

metabolites. The identification of these metabolites and the elucidation of their pathways are

crucial for understanding the compound's pharmacokinetic profile and potential biological

activities. The detailed experimental protocols and data presented in this guide serve as a

valuable resource for researchers in the fields of natural product chemistry, pharmacology, and

drug development. Further studies are warranted to determine the pharmacological and

toxicological profiles of the identified metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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